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Compound of Interest

Compound Name: AMOZ-CH-acid

Cat. No.: B12383108 Get Quote

Introduction

AMOZ, or 3-Amino-5-morpholinomethyl-2-oxazolidinone, is a key metabolite of the nitrofuran

antibiotic, furaltadone.[1][2] Due to the carcinogenic properties of nitrofuran metabolites, their

use in food-producing animals is prohibited in many regions, including the European Union and

the United States.[3] Consequently, AMOZ serves as a critical marker for monitoring the illegal

use of furaltadone in animal-derived food products like poultry, fish, and shrimp.[4][5] Accurate

and reproducible experimental results in food safety analysis and drug development research

rely on the precise preparation of AMOZ stock and working solutions.

These application notes provide detailed protocols for the preparation, storage, and handling of

AMOZ solutions to ensure their stability and integrity for research applications.

Physicochemical Properties and Solubility of AMOZ
Summarizing the key properties of AMOZ is essential for accurate solution preparation. The

following table outlines its relevant physicochemical data.
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Property Value Source(s)

Full Chemical Name

3-amino-5-(4-

morpholinylmethyl)-2-

oxazolidinone

Synonyms
3-Amino-5-morpholinomethyl-

2-oxazolidone

Molecular Formula C₈H₁₅N₃O₃

Molecular Weight 201.2 g/mol

Appearance Off-white to light yellow solid

Purity ≥95%

Solubility

    DMSO
100 mg/mL (requires

sonication)

    PBS (pH 7.2) 10 mg/mL

    DMF 2 mg/mL

    Ethanol Insoluble

    Acetonitrile
Soluble (used as a solvent for

commercial solutions)

Recommended Storage and Handling
Proper storage is critical to maintain the stability and integrity of AMOZ.

Solid Compound: The solid form of AMOZ should be stored at 4°C and protected from light.

For long-term storage, -20°C is also recommended, with a reported stability of at least 4

years.

Stock Solutions: Once prepared, stock solutions should be aliquoted into smaller, single-use

volumes to prevent degradation from repeated freeze-thaw cycles. Recommended storage

conditions for solutions are:
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-80°C: for up to 6 months (protect from light).

-20°C: for up to 1 month (protect from light).

Safety Precautions: Standard laboratory safety practices should be followed. Wear appropriate

personal protective equipment (PPE), including a lab coat, safety glasses, and gloves. Handle

the solid compound and solutions in a well-ventilated area or a chemical fume hood.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration (e.g., 100 mg/mL) AMOZ Stock Solution in

DMSO

This protocol describes the preparation of a concentrated stock solution in an organic solvent,

which is a common first step before further dilution into aqueous buffers.

Materials:

AMOZ solid (purity ≥95%)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber vials

Vortex mixer and/or ultrasonic bath

Procedure:

Calculate Required Mass: Determine the mass of AMOZ required for your desired

concentration and volume. For example, to prepare 1 mL of a 100 mg/mL stock solution, you

will need 100 mg of AMOZ.

Weigh AMOZ: Carefully weigh the calculated mass of AMOZ solid using an analytical

balance and place it into an appropriately sized tube or vial.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add Solvent: Add the calculated volume of anhydrous DMSO to the vial containing the

AMOZ solid. It is noted that hygroscopic DMSO can significantly impact the solubility of the

product, so newly opened DMSO is recommended.

Dissolve: Securely cap the vial and vortex thoroughly. To achieve a concentration of 100

mg/mL in DMSO, sonication is necessary to aid dissolution. Continue sonication until the

solution is clear and all solid has dissolved. Gentle heating to 37°C can also be used to

increase solubility.

Aliquot and Store: Dispense the stock solution into single-use, light-protected aliquots. Store

immediately at -20°C for short-term use (up to 1 month) or -80°C for long-term storage (up to

6 months).

Protocol 2: Preparation of an Aqueous Working Solution from Stock

This protocol details the dilution of the high-concentration DMSO stock into a physiologically

compatible buffer, such as PBS, for use in biological assays.

Materials:

AMOZ stock solution (from Protocol 1)

Phosphate-Buffered Saline (PBS, pH 7.2) or other desired aqueous buffer

Sterile conical tubes or microcentrifuge tubes

Calibrated micropipettes

Procedure:

Thaw Stock Solution: Remove one aliquot of the AMOZ stock solution from the freezer and

allow it to thaw completely at room temperature.

Calculate Dilution: Use the dilution formula C₁V₁ = C₂V₂ to determine the volume of stock

solution needed.

C₁ = Concentration of the stock solution (e.g., 100 mg/mL)
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V₁ = Volume of the stock solution to be determined

C₂ = Desired final concentration of the working solution (e.g., 100 µg/mL)

V₂ = Desired final volume of the working solution (e.g., 1 mL)

Perform Dilution: Add the desired final volume (V₂) of the aqueous buffer to a sterile tube.

Pipette the calculated volume (V₁) of the thawed stock solution into the buffer.

Mix: Cap the tube and mix thoroughly by vortexing or inverting the tube several times to

ensure a homogenous solution.

Use Immediately: Working solutions are generally less stable than stock solutions and

should be prepared fresh before each experiment.

Workflow for AMOZ Solution Preparation
The following diagram illustrates the logical workflow from weighing the solid compound to

creating the final working solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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